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Compound of Interest

Compound Name: But-2-yn-1-ylglycine

Cat. No.: B13508968

But-2-yn-1-ylglycine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of But-2-yn-1-ylglycine, a non-
proteinogenic amino acid. Due to the limited availability of experimental data in publicly
accessible literature, this document combines established information with plausible scientific
extrapolations for properties and synthesis. This guide is intended to serve as a foundational
resource for researchers and professionals in the fields of medicinal chemistry, pharmacology,
and drug development.

Chemical Structure and Identification

But-2-yn-1-ylglycine, systematically named 2-((but-2-yn-1-yl)amino)acetic acid, is a derivative
of glycine where a but-2-yn-1-yl group is attached to the nitrogen atom. The presence of the
alkyne functional group makes it a potentially valuable building block in organic synthesis and a
candidate for various biochemical applications, including its use as a chemical probe or a
precursor for more complex molecules.

Below is the chemical structure of But-2-yn-1-ylglycine:

Caption: Chemical structure of But-2-yn-1-ylglycine.

Physicochemical Properties
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Detailed experimental data for But-2-yn-1-ylglycine is not widely available. The hydrochloride
salt of this compound is cataloged, providing some basic information. Other properties are
estimated based on its structure and data from analogous compounds.

Property Value Source/Method

2624128-89-6 (for
CAS Number ) [1]
hydrochloride salt)

C6HIONO?2 (free acid)
Molecular Formula [1]
C6H10CINO2 (HCl salt)

_ 127.14 g/mol (free acid)
Molecular Weight [1]
163.60 g/mol (HCI salt)

Expected to be a solid at room
Appearance Inferred
temperature.

Expected to be soluble in

Solubility water and polar organic Inferred
solvents.

Melting Point Not reported. -

Boiling Point Not reported. -

pKa (a-carboxyl) Estimated to be around 2-3. Inferred

pKa (a-amino) Estimated to be around 9-10. Inferred

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for But-2-yn-1-ylglycine is not readily found in the
literature. However, a plausible synthetic route would involve the N-alkylation of a glycine ester
with a suitable but-2-ynyl halide, followed by hydrolysis of the ester.

A potential synthetic workflow is outlined below:
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Plausible Synthetic Pathway for But-2-yn-1-ylglycine
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Caption: A proposed two-step synthesis of But-2-yn-1-ylglycine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b13508968?utm_src=pdf-body-img
https://www.benchchem.com/product/b13508968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13508968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

General Experimental Protocol for N-Alkylation and
Hydrolysis:

¢ N-Alkylation:

o To a solution of glycine ethyl ester hydrochloride in a suitable solvent (e.g., acetonitrile),
add a base such as potassium carbonate or triethylamine to neutralize the hydrochloride
and deprotonate the amine.

o Add 1-bromo-2-butyne to the reaction mixture.

o Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Upon completion, cool the reaction, filter off any inorganic salts, and concentrate the
filtrate under reduced pressure.

o Purify the crude product, ethyl 2-((but-2-yn-1-yl)amino)acetate, by column
chromatography.

o Ester Hydrolysis:
o Dissolve the purified intermediate in a mixture of tetrahydrofuran (THF) and water.
o Add an aqueous solution of a base, such as lithium hydroxide or sodium hydroxide.

o Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting
material is consumed.

o Neutralize the reaction mixture with an acid (e.g., HCI) to the isoelectric point of the amino
acid to precipitate the product.

o Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield
But-2-yn-1-ylglycine.

Biological Activity and Applications
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There is a lack of specific studies on the biological activity of But-2-yn-1-ylglycine itself.
However, related propargylglycine derivatives are known to act as enzyme inhibitors. The
presence of the butynyl group suggests potential for this compound to be used in "click
chemistry” reactions, a powerful tool for bioconjugation and drug discovery. Further research is
required to elucidate the specific biological roles and potential therapeutic applications of But-
2-yn-1-ylglycine.

Spectroscopic Data

No specific spectroscopic data (NMR, IR, Mass Spectrometry) for But-2-yn-1-ylglycine has
been identified in the public domain. Researchers synthesizing this compound would need to
perform these analyses for full characterization.

Conclusion

But-2-yn-1-ylglycine is a molecule with potential for further investigation, particularly in the
areas of synthetic chemistry and as a tool for chemical biology. This guide provides a summary
of the currently available information and outlines a plausible route for its synthesis. It is hoped
that this document will serve as a useful starting point for researchers interested in exploring
the properties and applications of this and related compounds. Further experimental work is
necessary to fully characterize its chemical and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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